Cas no 66840-71-9 (4-Dimethylaminosulfotoluidide)

• Product Name: 4-Dimethylaminosulfotoluidide
• CAS No: 66840-71-9
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 964740
• PubChem ID: 329754409
• Update Time: 2025-05-25

4-Dimethylaminosulfotoluidide Chemical and Physical Properties

Names and Identifiers

• dmst
• 1-(dimethylsulfamoylamino)-4-methylbenzene
• 4-Dimethylaminosulfotoluidide
• DMST solution
• N,N-Dimethyl-N'-p-tolyl-schwefelsaeurediamid
• N,N-Dimethyl-N'-p-tolyl-sulfamid
• N,N-dimethyl-N'-p-tolyl-sulfamide
• N,N-Dimethyl-N'-p-tolylsulphamide
• N,N-Dimethyl-N'-tolylsulfonyldiamide
• CS-0331417
• F1196-0085
• tolylfluanid TP
• EINECS 266-491-0
• 66840-71-9
• HMS2185F21
• FT-0706683
• SR-01000635398-1
• AKOS000646866
• Q27156853
• NCGC00245332-01
• Maybridge3_004003
• DMST (II)
• N,N-dimethyl-N inverted exclamation marka-p-tolylsulfamide
• N,N-dimethyl-N'-(4-methylphenyl)sulfamide
• NS00000288
• N,N-dimethyl-N'-p-tolylsulfamide
• CHEMBL1458342
• IOS7W692N5
• DTXSID00891450
• SMR000125003
• N,N-dimethyl-N'-(4-methylphenyl)sulfuric diamide
• W-111276
• HMS1442F21
• Z57744695
• MLS000067488
• dimethyl-n-p-tolylsulfamide
• Sulfamide, N,N-dimethyl-N'-(4-methylphenyl)-
• DMST 100 microg/mL in Acetonitrile
• N.N-Dimethyl-N'-p-tolylsulphamide
• N,N-dimethyl-N'-p-tolysulphamide
• UNII-IOS7W692N5
• AP-124/10330009
• IDI1_015390
• CHEBI:83470
• Cambridge id 6182799
• CCG-45644
• dimethyl[(4-methylphenyl)sulfamoyl]amine
• SCHEMBL3467606
• dimethylsulftoluidide (metabolite of tolylfluanid)
• UDCDOJQOXWCCSD-UHFFFAOYSA-N
• STK036039
• DMTST
• DTXCID901030564

• MDL： MFCD00144200
• Inchi： 1S/C9H14N2O2S/c1-8-4-6-9(7-5-8)10-14(12,13)11(2)3/h4-7,10H,1-3H3
• InChI Key： UDCDOJQOXWCCSD-UHFFFAOYSA-N
• SMILES： S(NC1C=CC(C)=CC=1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 214.07800
• Monoisotopic Mass: 214.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.26
• Boiling Point: 319.7°C at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.585
• PSA: 57.79000
• LogP: 2.36710
• Color/Form: 100 ng/μL in acetonitrile

4-Dimethylaminosulfotoluidide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H312-H319-H332
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-Dimethylaminosulfotoluidide

4-Dimethylaminosulfotoluidide: A Comprehensive Overview

The compound with CAS No. 66840-71-9, commonly referred to as 4-Dimethylaminosulfotoluidide, is a fascinating molecule that has garnered significant attention in various scientific and industrial fields. This compound, also known as sulfotoluidide derivative, is a derivative of toluidine, a benzene derivative with an amino group attached. The dimethylamino group in its structure adds unique electronic properties, making it a versatile compound with potential applications in pharmaceuticals, materials science, and catalysis.

Recent studies have highlighted the importance of 4-Dimethylaminosulfotoluidide in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing conductive polymers, which are widely used in electronics and energy storage devices. The sulfonic acid group in the molecule provides excellent solubility in polar solvents, making it easier to process and incorporate into polymer matrices. This property has been leveraged in the creation of high-performance polymers for use in flexible electronics and bioelectronic devices.

In the pharmaceutical industry, 4-Dimethylaminosulfotoluidide has shown promise as an intermediate in drug synthesis. Its ability to act as a nucleophile in substitution reactions makes it valuable for constructing complex molecular architectures. For instance, recent research has demonstrated its utility in the synthesis of bioactive compounds targeting cancer and neurodegenerative diseases. The dimethylamino group enhances the molecule's ability to interact with biological systems, making it a valuable tool in medicinal chemistry.

The synthesis of 4-Dimethylaminosulfotoluidide involves a multi-step process that typically starts with the sulfonation of toluidine derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis pathway. For example, the use of metal catalysts such as palladium has enabled researchers to achieve higher yields while minimizing by-products. These improvements have made the compound more accessible for large-scale applications.

One of the most exciting developments involving 4-Dimethylaminosulfotoluidide is its application in catalysis. The compound's ability to act as a Lewis base has been exploited in asymmetric catalysis, where it facilitates the formation of chiral centers in organic molecules. This property is particularly valuable in the synthesis of enantiopure pharmaceuticals, which are critical for treating various diseases.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of 4-Dimethylaminosulfotoluidide. Studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-Dimethylaminosulfotoluidide (CAS No. 66840-71-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for scientists and engineers working on cutting-edge technologies. As research continues to uncover new uses for this compound, its role in shaping future innovations is likely to grow even more significant.